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Compound of Interest

Compound Name: Fmoc-S-4-methoxytrityl-L-cysteine

Cat. No.: B557264 Get Quote

For Immediate Reference: Treat Fmoc-S-4-methoxytrityl-L-cysteine as a hazardous

chemical waste. It must be collected in a designated, sealed, and appropriately labeled

container for disposal by a licensed hazardous waste management company. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[1]

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance.

This guide provides essential safety and logistical information for the proper disposal of Fmoc-
S-4-methoxytrityl-L-cysteine, a reagent commonly used in peptide synthesis.[2]

Hazard Identification and Safety Precautions
Fmoc-S-4-methoxytrityl-L-cysteine is classified as a hazardous substance. Before handling,

it is crucial to be aware of its potential hazards:

Eye Irritant: Causes serious eye irritation.[3]

Respiratory Irritant: May cause respiratory irritation.[3]

Suspected Carcinogen: Suspected of causing cancer.[3]

Combustible Solid: While it burns, it does not easily propagate a flame.[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Fmoc-S-
4-methoxytrityl-L-cysteine, including:
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Safety glasses or goggles

Chemical-resistant gloves

Lab coat

If there is a risk of generating dust, a dust respirator is recommended.[1][5]

Step-by-Step Disposal Protocol
This protocol outlines the procedure for the routine disposal of solid Fmoc-S-4-methoxytrityl-
L-cysteine waste and contaminated materials.

Step 1: Waste Segregation Designate a specific, clearly labeled waste container for solid

Fmoc-S-4-methoxytrityl-L-cysteine. Do not mix this waste with other chemical waste streams

unless explicitly permitted by your institution's hazardous waste management plan. It is

particularly important to keep it separate from strong oxidizing agents.[1]

Step 2: Waste Collection Place all solid waste, including unused reagent, contaminated

spatulas, weighing papers, and gloves, into the designated container.[1] For minor spills,

sweep or vacuum the material and place it in the waste container, being careful to avoid

generating dust.[1][6]

Step 3: Contaminated Solvents If Fmoc-S-4-methoxytrityl-L-cysteine is dissolved in a solvent

for experimental purposes, the resulting solution should be disposed of as hazardous liquid

waste. The waste container must be labeled with the names of all chemical components.[1]

Step 4: Container Management Keep the waste container tightly sealed when not in use.[1]

Store the sealed container in a designated, well-ventilated, and cool area, away from heat

sources and incompatible chemicals.[4][5]

Step 5: Final Disposal Once the container is full or has reached the storage time limit set by

your institution, arrange for its collection by a licensed hazardous waste disposal company.[1]

Follow your institution's specific procedures for requesting a hazardous waste pickup. Waste

must be disposed of in accordance with federal, state, and local environmental control

regulations.[6] Discharge into the environment must be avoided.[5]
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Quantitative Data
Property Value

Molecular Formula C₃₈H₃₃NO₅S

Molecular Weight 615.7 g/mol [3]

Appearance Yellow to white powder[2]

Melting Point 117 - 130 °C[2]

Storage Temperature 2-8°C

Experimental Protocols
Accidental Release Measures:

In the event of a spill, follow these procedures:

For Non-Emergency Personnel: Control dust formation.[4]

Environmental Precautions: Keep the substance away from drains, surface water, and

ground water.[4]

Containment and Cleaning Up:

Cover drains to prevent entry.[4]

Mechanically take up the spilled material (e.g., sweep or vacuum).[4][6]

Place the collected material into appropriate, labeled containers for disposal.[4][6]

Disposal Workflow
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Fmoc-S-4-methoxytrityl-L-cysteine Disposal Workflow
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Caption: Workflow for the safe disposal of Fmoc-S-4-methoxytrityl-L-cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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